Cas no 1934615-08-3 (3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one)

• Product Name: 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• CAS No: 1934615-08-3
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 5058702
• Update Time: 2026-02-28

3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-OL
• 3-Methylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• 3-METHYL-4H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE
• 3-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-7(4H)-ONE
• CC=1C=NN2C=1N=CC=C2O
• AB44838
• AB65821
• AM806394
• 3-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• 3-METHYL-4H,7H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE

• Inchi： 1S/C7H7N3O/c1-5-4-9-10-6(11)2-3-8-7(5)10/h2-4,9H,1H3
• InChI Key： KMHSWURIPKSTCB-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2C(C)=CNN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• XLogP3: 0
• Topological Polar Surface Area: 44.7

Additional information on 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one

3-Methyl-1H,7H-Pyrazolo[1,5-a]Pyrimidin-7-One: A Comprehensive Overview

The compound 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1934615-08-3) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and potential applications in drug discovery. The pyrazolo[1,5-a]pyrimidine core of this compound provides a rigid framework that can be further modified to explore its biological activities and therapeutic potentials.

Recent studies have highlighted the importance of heterocyclic compounds like 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one in the development of novel pharmaceutical agents. The methyl group substitution at the third position of the pyrazolopyrimidine ring introduces steric and electronic effects that can influence the compound's interactions with biological targets. Researchers have explored its potential as a kinase inhibitor, which is a critical area in cancer therapy due to the role of kinases in cell signaling pathways.

The synthesis of 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. One common approach involves the condensation of an appropriate amine with a carbonyl compound under specific reaction conditions. The optimization of these conditions has been a focus of recent research to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of biological activity, 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one has shown promising results in vitro against various cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation suggests its potential as an anticancer agent. Furthermore, studies have explored its anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The compound's selectivity for specific targets over others is a critical factor in its development as a therapeutic agent.

The structural versatility of 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one allows for further modifications to enhance its pharmacokinetic properties. Researchers have investigated substituent effects on solubility, bioavailability, and metabolic stability. For instance, the introduction of hydrophilic groups has been shown to improve the compound's absorption in vivo without compromising its biological activity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one. Docking studies and molecular dynamics simulations have provided insights into its binding modes with target proteins. These computational tools have facilitated the design of more potent analogs by predicting how structural changes might affect binding affinity.

In conclusion, 3-methyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1934615-08-3) represents a valuable molecule in contemporary chemical research due to its unique structure and diverse biological activities. Its potential applications span across oncology, inflammation management, and beyond. As research continues to uncover new insights into its properties and mechanisms of action, this compound stands as a testament to the ongoing innovation in drug discovery and development.